Cas no 2171416-16-1 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3-methylbutanoic acid)

2-{(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3-methylbutanoic acid is a specialized Fmoc-protected amino acid derivative used in peptide synthesis. Its structure features a branched side chain, enhancing steric control during coupling reactions, while the Fmoc group provides orthogonal protection for the α-amino group, enabling selective deprotection under mild basic conditions. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with standard Fmoc chemistry protocols. The incorporation of a pentanamide linker improves solubility in organic solvents, facilitating efficient coupling. Its design ensures high purity and stability, making it suitable for constructing complex peptides with precise stereochemical requirements.
2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3-methylbutanoic acid structure
2171416-16-1 structure
Product Name:2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3-methylbutanoic acid
CAS No:2171416-16-1
MF:C26H32N2O5
MW:452.542687416077
CID:5848728
PubChem ID:165549952
Update Time:2025-10-30

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3-methylbutanoic acid
    • 2171416-16-1
    • 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-3-methylbutanoic acid
    • EN300-1491700
    • Inchi: 1S/C26H32N2O5/c1-4-9-23(24(29)27-14-21(16(2)3)25(30)31)28-26(32)33-15-22-19-12-7-5-10-17(19)18-11-6-8-13-20(18)22/h5-8,10-13,16,21-23H,4,9,14-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t21?,23-/m0/s1
    • InChI Key: FQLGYECTHJRYHM-YANBTOMASA-N
    • SMILES: O(C(N[C@H](C(NCC(C(=O)O)C(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 105Ų

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3-methylbutanoic acid Pricemore >>

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Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3-methylbutanoic acid

Compound CAS No. 2171416-16-1: 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3-methylbutanoic Acid

The compound 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3-methylbutanoic acid, with CAS number 2171416-16-1, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and a chiral center at the (2S) configuration. Its unique composition makes it a valuable tool in peptide synthesis, drug discovery, and other advanced chemical research applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests its utility in constructing complex peptide sequences with high precision. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of bioactive peptides, which are critical for understanding protein-protein interactions and developing new drugs.

The stereochemistry at the (2S) position plays a crucial role in determining the compound's biological activity. Chiral centers are often key determinants of a molecule's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). By leveraging the (2S) configuration, scientists can explore enantioselective synthesis pathways, which are essential for producing optically pure compounds with desired therapeutic profiles.

In addition to its role in peptide synthesis, this compound has shown promise in materials science applications. Its structure lends itself to the creation of self-assembling materials and nanoscale structures, which are increasingly important in fields such as electronics, sensors, and drug delivery systems. Recent advancements in supramolecular chemistry have enabled researchers to utilize this compound as a building block for constructing hierarchical materials with tailored properties.

The synthesis of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3-methylbutanoic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the installation of the Fmoc group, the formation of the pentanamide moiety, and the establishment of the chiral center. These steps require meticulous control over reaction conditions to ensure high yields and stereochemical fidelity.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided insights into its molecular geometry, electronic structure, and intermolecular interactions. Such data are invaluable for understanding how this compound interacts with biological systems and other molecules.

In conclusion, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-3-methylbutanoic acid is a versatile compound with wide-ranging applications in chemistry and biology. Its unique structure and stereochemical features make it an indispensable tool for researchers working at the forefront of peptide synthesis, drug discovery, and materials science. As ongoing research continues to uncover new properties and uses for this compound, its significance in these fields is expected to grow further.

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